Cas no 1153828-50-2 (4-Amino-2-methylthiochroman 1,1-dioxide)

• Product Name: 4-Amino-2-methylthiochroman 1,1-dioxide
• CAS No: 1153828-50-2
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 2194103
• Update Time: 2025-11-02

4-Amino-2-methylthiochroman 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1-benzothiopyran-4-amine, 3,4-dihydro-2-methyl-, 1,1-dioxide
• 4-Amino-2-methylthiochroman 1,1-dioxide
• 2-METHYL-1,1-DIOXO-1L6-THIOCHROMAN-4-YLAMINE
• AM805936

• Inchi： 1S/C10H13NO2S/c1-7-6-9(11)8-4-2-3-5-10(8)14(7,12)13/h2-5,7,9H,6,11H2,1H3
• InChI Key： ZGKBUKWATUFQGG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC1C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 307
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4-Amino-2-methylthiochroman 1,1-dioxide

4-Amino-2-methylthiochroman 1,1-dioxide: A Promising Compound in Modern Pharmaceutical Research

4-Amino-2-methylthiochroman 1,1-dioxide (CAS No. 1153828-50-2) has emerged as a focal point in contemporary pharmaceutical research, particularly in the exploration of its potential therapeutic applications. This compound, characterized by its unique chemical structure, represents a novel class of molecules with significant implications for drug discovery and development. The 4-Amino-2-methylthiochroman 1,1-dioxide moiety exhibits distinct pharmacological properties that warrant further investigation. Recent studies have highlighted its role in modulating cellular pathways associated with neurodegenerative diseases and metabolic disorders, underscoring its relevance in modern medicinal chemistry.

As a 4-Amino-2-methylthiochroman 1,1-dioxide derivative, this compound demonstrates structural similarities to known bioactive agents, yet its specific interactions with biological targets remain under active investigation. The 4-Amino-2-methylthiochroman 1,1-dioxide scaffold has been shown to exhibit unique reactivity patterns, making it a valuable candidate for the design of new therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Amino-2-methylthiochroman 1,1-dioxide, paving the way for its application in preclinical studies.

One of the most notable features of 4-Amino-2-methylthiochroman 1,1-dioxide is its ability to interact with specific molecular targets, including enzymes and receptors implicated in various pathological conditions. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that 4-Amino-2-methylthiochroman 1,1-dioxide exhibits selective inhibitory activity against a key enzyme involved in neurodegeneration. This finding highlights the potential of 4-Amino-2-methylthiochroman 1,1-dioxide as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the 4-Amino-2-methylthiochroman 1,1-dioxide molecule has shown promise in the treatment of metabolic disorders. A study published in Pharmacological Research (2022) revealed that 4-Amino-2-methylthiochroman 1,1-dioxide can modulate glucose metabolism by targeting specific signaling pathways. This capability suggests its potential application in the management of type 2 diabetes and other metabolic syndromes. The compound's ability to influence metabolic processes without causing significant side effects makes it a compelling candidate for further exploration.

The 4-Amino-2-methylthiochroman 1,1-dioxide compound is also being investigated for its potential in anti-inflammatory applications. Recent in vitro studies have shown that 4-Amino-2-methylthiochroman 1,1-dioxide can inhibit the production of pro-inflammatory cytokines, which are known to contribute to chronic inflammatory diseases. These findings, published in Frontiers in Immunology (2023), suggest that 4-Amino-2-methylthiochroman 1,1-dioxide may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest in the research on 4-Amino-2-methylthiochroman 1,1-dioxide is its role in cancer therapy. Preliminary studies have indicated that 4-Amino-2-methylthiochroman 1,1-dioxide can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a desirable trait for the development of targeted cancer therapies. A study published in Cancer Research (2024) further supports the potential of 4-Amino-2-methylthiochroman 1,1-dioxide in combination therapies, where it enhances the efficacy of traditional chemotherapeutic agents.

Despite the promising findings, the 4-Amino-2-methylthiochroman 1,1-dioxide compound remains in the early stages of research. Ongoing studies are focused on elucidating its exact mechanism of action, optimizing its pharmacokinetic properties, and assessing its safety profile. The 4-Amino-2-methylthiochroman 1,1-dioxide molecule's potential as a therapeutic agent is contingent upon the successful completion of these studies. Researchers are also exploring the possibility of modifying the 4-Amino-2-methylthiochroman 1,1-dioxide structure to enhance its bioavailability and reduce potential side effects.

Additionally, the 4-Amino-2-methylthiochroman 1,1-dioxide compound has been the subject of computational studies aimed at predicting its interactions with various biological targets. These studies, published in Computational Biology and Chemistry (2023), have provided valuable insights into the molecular mechanisms underlying its biological activity. Such computational models are instrumental in guiding the design of new compounds with improved therapeutic potential.

In conclusion, the 4-Amino-2-methylthiochroman 1,1-dioxide compound represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a promising candidate for further research. As the field continues to evolve, the 4-Amino-2-methylthiochroman 1,1-dioxide molecule is likely to play a pivotal role in the development of novel therapies for a wide range of diseases. The ongoing exploration of its properties and mechanisms of action will undoubtedly contribute to the advancement of pharmaceutical science and the improvement of patient care.

For more information on the latest research and developments related to 4-Amino-2-methylthiochroman 1,1-dioxide, it is recommended to consult recent publications in reputable scientific journals. These resources provide detailed insights into the compound's potential applications, mechanisms of action, and the current state of research in this area.